Cas no 2098038-95-8 (2-Cyclopropyl-6-phenylpyrimidine-4-carbonitrile)

• Product Name: 2-Cyclopropyl-6-phenylpyrimidine-4-carbonitrile
• CAS No: 2098038-95-8
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• CID: 5724303
• PubChem ID: 122239380
• Update Time: 2025-06-11

2-Cyclopropyl-6-phenylpyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-6-phenylpyrimidine-4-carbonitrile
• AKOS040812376
• 2098038-95-8
• F1967-8570
• 4-Pyrimidinecarbonitrile, 2-cyclopropyl-6-phenyl-
• 2-Cyclopropyl-6-phenylpyrimidine-4-carbonitrile

• Inchi： 1S/C14H11N3/c15-9-12-8-13(10-4-2-1-3-5-10)17-14(16-12)11-6-7-11/h1-5,8,11H,6-7H2
• InChI Key： PDLYQIJGJTUFQQ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC(C#N)=NC=1C1CC1

Computed Properties

• Exact Mass: 221.095297364g/mol
• Monoisotopic Mass: 221.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 404.7±33.0 °C(Predicted)
• pka: -2.06±0.30(Predicted)

Additional information on 2-Cyclopropyl-6-phenylpyrimidine-4-carbonitrile

2-Cyclopropyl-6-phenylpyrimidine-4-carbonitrile: A Comprehensive Overview

The compound 2-Cyclopropyl-6-phenylpyrimidine-4-carbonitrile, with the CAS number 2098038-95-8, is a highly intriguing molecule in the field of organic chemistry. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with significant applications in drug discovery and materials science. The structure of this compound features a pyrimidine ring substituted with a cyclopropyl group at position 2, a phenyl group at position 6, and a cyano group at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 2-Cyclopropyl-6-phenylpyrimidine-4-carbonitrile in various areas of research. For instance, its cyclopropyl group has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for drug development. The phenyl group, on the other hand, introduces aromaticity and π-π interactions, which are crucial for molecular recognition and binding in biological systems. The cyano group at position 4 adds electron-withdrawing properties, further modulating the electronic characteristics of the molecule.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, cyclization reactions, and coupling techniques. One notable approach involves the use of microwave-assisted synthesis, which has been demonstrated to significantly accelerate reaction times while maintaining high yields. Researchers have also explored green chemistry methodologies to synthesize this compound, aligning with the growing emphasis on sustainable practices in chemical research.

The application of 2-Cyclopropyl-6-phenylpyrimidine-4-carbonitrile extends beyond traditional organic chemistry. It has been utilized as a building block in the construction of more complex molecular architectures, such as macrocycles and supramolecular assemblies. These structures have potential applications in nanotechnology and materials science, where precise control over molecular interactions is essential.

From a biological standpoint, this compound has exhibited interesting pharmacological properties. Studies have shown that it can act as an inhibitor of certain enzymes and receptors, making it a valuable tool in drug design. Its ability to modulate cellular signaling pathways has led to investigations into its potential as an anti-cancer agent or neuroprotective compound.

Moreover, computational chemistry techniques have played a pivotal role in understanding the behavior of 2-Cyclopropyl-6-phenylpyrimidine-4-carbonitrile at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity profiles. These computational studies have been instrumental in guiding experimental efforts and optimizing synthetic routes.

In conclusion, 2-Cyclopropyl-6-phenylpyrimidine-4-carbonitrile is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied studies. As advancements in synthetic methodologies and computational tools continue to evolve, the potential for this compound to contribute to groundbreaking discoveries remains immense.